7-Chloro-6-nitrothieno[3,2-b]pyridine
Overview
Description
7-Chloro-6-nitrothieno[3,2-b]pyridine is a chemical compound with the CAS Number: 110651-92-8 . It has a molecular weight of 215.64 and its IUPAC name is 7-chloro-6-nitro-1H-1lambda3-thieno[3,2-b]pyridine .
Molecular Structure Analysis
The InChI code for 7-Chloro-6-nitrothieno[3,2-b]pyridine is 1S/C7H4ClN2O2S/c8-6-5(10(11)12)3-9-4-1-2-13-7(4)6/h1-3,13H . This code provides a specific textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
The predicted boiling point of 7-Chloro-6-nitrothieno[3,2-b]pyridine is 338.2±37.0 °C . Its predicted density is 1.650±0.06 g/cm3 . The compound should be stored under inert gas (nitrogen or Argon) at 2-8°C .Scientific Research Applications
Synthesis and Chemical Transformations
Efficient Synthesis of Derivatives : 7-Chloro-6-nitrothieno[3,2-b]pyridine serves as a versatile building block in synthesizing 4-substituted 7-azaindole derivatives through nucleophilic displacement reactions, demonstrating its utility in constructing complex molecular architectures (Figueroa‐Pérez et al., 2006).
Chemical Reactions and Transformations : The compound has been studied for its various chemical reactions, including nitration processes. This research elucidates the chemical behavior and potential applications of 7-Chloro-6-nitrothieno[3,2-b]pyridine in different chemical environments (Klemm et al., 1970; Klemm et al., 1989)(Klemm et al., 1985).
Nitration Studies : Research on nitration of thieno[3,2-b]pyridine systems provides insights into the synthesis of nitro derivatives, which are important intermediates in organic synthesis (Szabó & Gronowitz, 1993).
Biomedical Applications
Cytotoxicity Against Leukemia Cells : Some derivatives of 7-Chloro-6-nitrothieno[3,2-b]pyridine have demonstrated cytotoxic effects against both sensitive and multidrug-resistant leukemia cells, highlighting its potential as an antineoplastic agent (Al-Trawneh et al., 2021).
Antimicrobial Activities : Derivatives of 7-Chloro-6-nitrothieno[3,2-b]pyridine have been synthesized and tested for antimicrobial activities, indicating their potential use in developing new antimicrobial agents (Abdel-rahman et al., 2002).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, H335 , which correspond to harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation, respectively. The precautionary statements are P261, P305, P338, P351 , which advise avoiding breathing dust/fume/gas/mist/vapours/spray, and if in eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do so .
properties
IUPAC Name |
7-chloro-6-nitrothieno[3,2-b]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3ClN2O2S/c8-6-5(10(11)12)3-9-4-1-2-13-7(4)6/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKZKGVJIROTNKJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC2=C(C(=CN=C21)[N+](=O)[O-])Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3ClN2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80557446 | |
Record name | 7-Chloro-6-nitrothieno[3,2-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80557446 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Chloro-6-nitrothieno[3,2-b]pyridine | |
CAS RN |
110651-92-8 | |
Record name | 7-Chloro-6-nitrothieno[3,2-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80557446 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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